Cas no 1361597-65-0 (Methyl 6-fluoro-3-(perchlorophenyl)picolinate)

• Product Name: Methyl 6-fluoro-3-(perchlorophenyl)picolinate
• CAS No: 1361597-65-0
• MF: C₁₃H₅Cl₅FNO₂
• MW: 403.447702169418
• CID: 4923608
• Update Time: 2025-08-05

Methyl 6-fluoro-3-(perchlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-3-(perchlorophenyl)picolinate

• Inchi： 1S/C13H5Cl5FNO2/c1-22-13(21)12-4(2-3-5(19)20-12)6-7(14)9(16)11(18)10(17)8(6)15/h2-3H,1H3
• InChI Key： OFBPXQSROVWEMV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=C(N=C1C(=O)OC)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• XLogP3: 6.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-fluoro-3-(perchlorophenyl)picolinate

Recent Advances in the Study of Methyl 6-fluoro-3-(perchlorophenyl)picolinate (CAS: 1361597-65-0) in Chemical Biology and Pharmaceutical Research

Methyl 6-fluoro-3-(perchlorophenyl)picolinate (CAS: 1361597-65-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated and perchlorinated aromatic structure, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. The presence of both fluorine and perchlorophenyl groups imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive compounds.

Recent studies have focused on the synthesis and optimization of Methyl 6-fluoro-3-(perchlorophenyl)picolinate to enhance its bioavailability and target specificity. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, to achieve high yields and purity. These efforts have been complemented by computational modeling studies, which provide insights into the compound's binding affinity and interaction mechanisms with biological targets.

In the context of drug discovery, Methyl 6-fluoro-3-(perchlorophenyl)picolinate has been investigated as a potential inhibitor of key enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro assays have demonstrated its efficacy in modulating the activity of kinases and proteases, suggesting its utility in developing therapeutics for cancer and autoimmune diseases. Additionally, its agrochemical applications have been explored, with studies indicating its effectiveness as a fungicide and herbicide due to its ability to disrupt microbial cell membranes.

The pharmacological profile of Methyl 6-fluoro-3-(perchlorophenyl)picolinate has also been a subject of recent research. Pharmacokinetic studies in animal models have revealed favorable absorption and distribution properties, although further optimization is needed to address metabolic stability and toxicity concerns. These findings underscore the compound's potential as a lead candidate for further development, provided that challenges related to its safety and efficacy are adequately addressed.

In conclusion, Methyl 6-fluoro-3-(perchlorophenyl)picolinate (CAS: 1361597-65-0) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Ongoing studies are expected to elucidate its full potential, paving the way for its application in diverse therapeutic and industrial domains. Future research directions may include the exploration of its derivatives and the development of targeted delivery systems to enhance its clinical applicability.